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Compound of Interest

Compound Name: 2-(2-Chloroethyl)thiophene
CAS No.: 19995-38-1
Cat. No.: B009403

Get Quote

CAS Number: 19995-38-1 Synonyms: 2-(2-Thienyl)ethyl chloride; Clopidogrel Impurity 49
Primary Application: Critical intermediate in the synthesis of thienopyridine anti-platelet agents
(e.g., Clopidogrel).[1]

Executive Safety Assessment
Compound Identity & Critical Differentiation

WARNING: This compound is frequently confused with 2-(Chloromethyl)thiophene (CAS 765-
50-4).[1] This distinction is life-critical.

¢ 2-(Chloromethyl)thiophene: Highly unstable, severe lachrymator, known to explode in sealed
containers.[1][2][3]

¢ 2-(2-Chloroethyl)thiophene (Target): Significantly more stable but still requires cold chain
management.[1] It acts as an alkylating agent.[1] While it lacks the extreme explosive
instability of its methyl-analog, it poses severe risks of tissue damage and potential
genotoxicity due to its mechanism of action (nucleophilic substitution).
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Hazard Classification (GHS)

Hazard Class Category H-Code Statement
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302 o
Skin Causes skin irritation.
_ o 2 H315
Corrosion/Irritation [4]
_ Causes serious eye
Serious Eye Damage 2A H319 o
irritation.[5]
STOT - Single May cause respirato
J 3 H335 . .y. P v
Exposure irritation.[1][6]
) o Treat as a potential
Carcinogenicity )
Implied - mutagen due to

(Suspected)

alkylating capability.[1]

Physicochemical Profile & Reactivity

Understanding the physical state is prerequisite to engineering controls.

Property

Value

Operational Implication

Physical State

Liquid (Yellow to Orange)

Easy to dispense, but splash

hazard exists.[1]

Low vapor pressure at RT, but

Boiling Point ~201°C (at 760 mmHg) heating generates hazardous
fumes.[1]
Combustible.[1] Avoid open
Flash Point 96°C flames; use grounded
equipment.
) Heavier than water; sinks in
Density 1.191 g/mL )
aqueous spills.[1]
. ) » Must be stored at -20°C under
Stability Heat & Light Sensitive

inert gas (Argon/Nitrogen).[1]
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Reactivity Matrix:

e Incompatibilities: Strong oxidizers, strong bases (risk of elimination to vinyl thiophene), and
active metals.

e Decomposition: Emits toxic fumes of Hydrogen Chloride (HCI) and Sulfur Oxides (SOx) upon
thermal decomposition.[1]

Engineering Controls & PPE Selection
Containment Strategy

All handling must occur within a Class Il, Type A2 Biosafety Cabinet or a Chemical Fume Hood
with a face velocity of 100 fpm. Because this compound is an alkylating agent, standard bench
work is prohibited.

Glove Permeation & Selection

Standard Nitrile gloves provide insufficient protection against chlorinated organic solvents for
prolonged periods.

e Primary Barrier:Silver Shield / 4H (Laminate) gloves.[1]

o Justification: Laminate films offer >4-hour breakthrough time for chlorinated hydrocarbons.

[1]

o Dexterity Layer: Disposable Nitrile gloves worn over the laminate gloves for grip and
immediate contamination visibility.

e Protocol: "Double-gloving” is mandatory. If the outer nitrile glove is splashed, strip and
replace immediately.

Respiratory Protection

e Routine Use: Fume hood containment is sufficient.

o Spil/Emergency: Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]
The "Acid Gas" component is vital due to potential HCI generation during decompaosition.
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Operational Protocols
Receipt & Storage Workflow

The compound is prone to degradation (darkening/polymerization) if mishandled.[1]

Y

Receipt of Shipment Visual Inspection o | Transfer to Storage M Freezer Storage (-20°C) __Prior to Synthesis Equilibration
(Check Temperature Log) (Yellow/Orange Liquid) "] (Do NOT open yet) Inert Atmosphere (Warm to RT in Hood)

Click to download full resolution via product page

Figure 1: Cold-chain preservation workflow to prevent degradation.

Synthesis Safety (Clopidogrel Pathway Context)

When using 2-(2-Chloroethyl)thiophene in drug synthesis (e.g., alkylation of methyl 2-amino-
2-(2-chlorophenyl)acetate), the reaction often requires a base (e.g., K2CO3 or TEA).[1]

o Charging: Add the thiophene intermediate last or via dropping funnel to control the exotherm.

e Monitoring: The reaction may generate HCI byproducts if not scavenged. Ensure the
scrubber system is active.

» Quenching: Quench reaction mixtures with water/brine slowly. The unreacted chloroethyl
group can hydrolyze, releasing HCI.

Waste Disposal

o Classification: Halogenated Organic Solvent Waste.

e Segregation: Do NOT mix with strong oxidizing acids (Nitric/Chromic) or alkali waste
streams.[1]

o Deactivation: For trace residues in glassware, rinse with a dilute ethanolic KOH solution
(converts the alkyl chloride to the vinyl ether/alcohol) before standard washing, though
incineration is the preferred disposal method.

Emergency Response Logic
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In the event of exposure or release, immediate action determines the outcome.[7]

Incident Detected

Identify Type
Skin Exposure Spill (>10mL)

Flush 15min Evacuate Area
(Soap + Water) (Vapors are Irritant)

Seek Medical Don PPE
(Treat as Alkylating Agent) (Silver Shield Gloves + Resp)

Absorb with Vermiculite

Click to download full resolution via product page

Figure 2: Decision matrix for exposure vs. spill response.[1]

First Aid Specifics

+ Eye Contact: Irrigate immediately. Do not wait for medical personnel. Time to irrigation is the
single biggest factor in preventing corneal opacity.

¢ Ingestion: Do NOT induce vomiting. The compound is an irritant; bringing it back up risks
aspiration pneumonia and esophageal damage. Administer carbon slurry if advised by
Poison Control.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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